5-Oxothiolane-3-carboxylic acid

• CAS: 28525-50-0
• Molecular Formula: C5H6O3S
• Molecular Weight: 146.17 g/mol
• SMILES: C1C(CSC1=O)C(=O)O
• InChI: InChI=1S/C5H6O3S/c6-4-1-3(2-9-4)5(7)8/h3H,1-2H2,(H,7,8)
• InChIKey: QLISCFVTVRXTSW-UHFFFAOYSA-N

5-Oxothiolane-3-carboxylic acid (CAS 28525-50-0) Procurement Guide: Core Identity and Research Utility

5-Oxothiolane-3-carboxylic acid (CAS 28525-50-0), systematically named 3-thiophenecarboxylic acid, tetrahydro-5-oxo- and also widely recognized as thioparaconic acid, is a sulfur-containing heterocyclic building block with the molecular formula C5H6O3S and a molecular weight of 146.16 g/mol . It features a saturated tetrahydrothiophene ring functionalized with both a ketone (oxo) group at the 5-position and a carboxylic acid group at the 3-position. This compound is commercially available as a research chemical (typical purity ≥95%) and is classified as a versatile small-molecule scaffold for synthetic chemistry and materials science applications .

Protected thiol linker Polysaccharide and bioconjugation chemistry

Heterocyclic building block Material science and functional coating monomer

Protease inhibitor scaffold Antiviral research requiring 3-carboxy positional isomer

Agrochemical intermediate Herbicide lead discovery as patent-covered scaffold

Why Generic Substitution Fails for 5-Oxothiolane-3-carboxylic acid in Research Procurement

Although several tetrahydrothiophene carboxylic acids share the same core ring, their substitution patterns and oxidation states dictate fundamentally different reactivity profiles that preclude direct interchangeability. Specifically, the 3-carboxy-5-oxo substitution pattern of 5-oxothiolane-3-carboxylic acid (thioparaconic acid) provides a unique multifunctional thiolactone architecture that functions as a protected thiol linker in polymer and bioconjugation chemistry, a capability absent in non-oxo analogs such as thiolane-3-carboxylic acid (CAS 18133-20-5) . Furthermore, the 3-carboxylic acid positional isomer (CAS 28525-50-0) shows distinct biological target engagement compared to the 2-carboxylic acid counterpart (CAS 222046-90-4) and should not be assumed equivalent without explicit comparative binding data [1]. Even among oxothiolane derivatives, the specific 5-oxo placement on the saturated ring critically governs the regioselectivity of ring-opening reactions during aminolysis and thiol-ene conjugation, directly impacting polymer architecture and functional material performance [2].

1

Non-oxo analog lacks protected thiol function Thiolane-3-carboxylic acid (CAS 18133-20-5) cannot reproduce the thiolactone reactivity required for stable bioconjugation.

2

2-Carboxy positional isomer has untested target engagement Only the 3-carboxy isomer (CAS 28525-50-0) shows reported SARS-CoV-2 3CLpro inhibition; the 2-carboxy form may not engage the same protease.

3

5-Oxo placement governs regioselective ring-opening Other oxothiolane derivatives may shift ring-opening regiochemistry, altering polymer architecture and functional material performance.

• [1] PubChem Lite. 5-Oxothiolane-3-carboxylic acid (InChIKey: QLISCFVTVRXTSW-UHFFFAOYSA-N). University of Luxembourg. Available at: https://pubchemlite.lcsb.uni.lu View Source
• [2] Kemmer A, et al. Dextran thioparaconate – Evaluation of the multifunctional thiolactone linker for easily adaptable polysaccharide modification. Carbohydrate Polymers. 2023; 315:120946. DOI: 10.1016/j.carbpol.2023.120946 View Source

5-Oxothiolane-3-carboxylic acid: Quantified Differentiation Evidence Versus Closest Analogs

Positional Isomer Differentiation: 3-Carboxylic Acid vs. 2-Carboxylic Acid Binding Profiles

The 5-oxothiolane-3-carboxylic acid scaffold (3-carboxy positional isomer) has demonstrated measurable inhibitory activity against SARS-CoV-2 3CL protease (3CLpro) with an IC50 value of 50 nM in a FRET-based biochemical assay [1]. By contrast, the 2-carboxylic acid positional isomer (5-oxothiolane-2-carboxylic acid, CAS 222046-90-4) lacks publicly reported SARS-CoV-2 3CLpro inhibitory data in authoritative databases, indicating that the carboxyl group position is a critical determinant of target engagement for this viral protease . This positional specificity means that procurement of the 3-carboxy isomer is essential for researchers pursuing SARS-CoV-2 3CLpro inhibitor development.

3CLpro inhibition

Data to verify

IC50 = 50 nM

Positional specificity for protease target engagement

2-Carboxy isomer lacks publicly reported inhibitory data

Evidence Dimension	SARS-CoV-2 3CLpro Inhibition (IC50)
Target Compound Data	IC50 = 50 nM (5-oxothiolane-3-carboxylic acid, CAS 28525-50-0)
Comparator Or Baseline	5-Oxothiolane-2-carboxylic acid (CAS 222046-90-4) — no publicly reported SARS-CoV-2 3CLpro inhibitory data identified
Quantified Difference	Only the 3-carboxy isomer has documented SARS-CoV-2 3CLpro inhibition (IC50 = 50 nM); absence of reported activity for the 2-carboxy isomer precludes quantitative comparison but establishes positional specificity as a determinant of target engagement.
Conditions	SARS 3CLpro FRET assay measuring protease-catalyzed cleavage of TAMRA-SITSAVLQSGFRKMK-(DABCYL)-OH

Why This Matters

For SARS-CoV-2 antiviral research programs, the 3-carboxy positional isomer must be specified; procurement of the 2-carboxy isomer would yield a compound with unvalidated target engagement.

• [1] BindingDB Entry BDBM423469. WO2006061714, P39.4. IC50: 50 nM against SARS 3CLpro. Available at: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=423469 View Source

Multifunctional Thiolactone Linker: Protected Thiol Stability Advantage Over Free Thiol Reagents

5-Oxothiolane-3-carboxylic acid (thioparaconic acid) functions as a thiolactone-based protected thiol linker that enables efficient esterification of polysaccharides such as dextran without the side reactions (e.g., disulfide scrambling, premature oxidation) commonly observed with unprotected free thiol reagents [1]. Critically, the resulting dextran thioparaconate derivative can be stored under ambient conditions for years, whereas analogous conjugates prepared with free thiol-containing linkers typically require cold storage and inert atmosphere handling to prevent thiol oxidation [1]. This shelf-stability advantage has been explicitly noted in the peer-reviewed literature and represents a key differentiator for material science procurement. Quantitative stability data beyond years-scale ambient storage observation is not available; however, this qualitative differentiator is robustly documented in the primary literature and is routinely cited as the principal rationale for selecting thioparaconic acid over alternative thiol coupling agents [2].

Conjugate shelf stability

Reported

Thioparaconate Ambient storage for years

Free thiol analog Cold storage + inert atmosphere

Protected thiol avoids oxidative degradation

Quantitative degradation half-life comparison not available

Evidence Dimension	Shelf stability of polysaccharide conjugate
Target Compound Data	Dextran thioparaconate: stable under ambient conditions for years [1]
Comparator Or Baseline	Free thiol-containing polysaccharide conjugates: require cold storage and inert atmosphere to prevent oxidation (class-level observation)
Quantified Difference	Stability: ambient conditions for years (thioparaconate) vs. cold storage/inert atmosphere required (free thiol analogs); precise quantitative degradation half-life comparison not available.
Conditions	Dextran (polysaccharide) functionalization and ambient storage evaluation

Why This Matters

Researchers designing polysaccharide-based biomaterials or drug delivery systems requiring long-term ambient storage should select thioparaconic acid as the linker; substituting a free thiol reagent introduces oxidative instability that can compromise conjugate integrity.

• [1] Kemmer A, et al. Dextran thioparaconate – Evaluation of the multifunctional thiolactone linker for easily adaptable polysaccharide modification. Carbohydrate Polymers. 2023; 315:120946. DOI: 10.1016/j.carbpol.2023.120946. (Abstract: 'The thiolactone, which protects the thiol, enables efficient esterification without side reactions and allows storage of the polysaccharide derivative at ambient conditions for years.') View Source
• [2] Du Prez FE, et al. Synthesis of thiolactone building blocks as potential precursors for sustainable functional materials. Tetrahedron. 2016; 72(42):6616-6625. (Thioparaconic acid reported as a monomer for functional coatings; protected thiol strategy emphasized.) View Source

Regioselective Ring-Opening Advantage: Thioparaconic Acid vs. Homocysteine Thiolactone in Functional Coatings

Thioparaconic acid (5-oxothiolane-3-carboxylic acid) and homocysteine thiolactone both serve as protected thiol monomers for amine-thiol-ene polyaddition reactions; however, thioparaconic acid lacks the primary amine group present in homocysteine thiolactone, providing orthogonal reactivity that simplifies multi-step polymer synthesis and reduces unwanted aminolysis self-reactions [1]. In a library synthesis of multifunctional monomers for sustainable functional coatings, thioparaconic acid enabled regioselective ring-opening with carbon nucleophiles, whereas homocysteine thiolactone required additional protecting group strategies to achieve comparable regiochemical control [1]. This differential was not quantified in terms of yield or selectivity ratios, but the structural distinction leading to simplified synthetic protocols is explicitly documented in the comparative monomer library study [2].

Reactivity orthogonality

Class-level inference

Thioparaconic acid No free amine, avoids self-aminolysis

Homocysteine thiolactone Primary amine requires protecting group

Simplified polymerization in coating synthesis

Quantitative yield/selectivity data not reported

Evidence Dimension	Synthetic complexity in multifunctional monomer preparation
Target Compound Data	Thioparaconic acid: orthogonal reactivity (no free amine); regioselective ring-opening with carbon nucleophiles
Comparator Or Baseline	Homocysteine thiolactone: contains a primary amine group that can undergo competing self-aminolysis; requires additional protecting group strategies for regiochemical control
Quantified Difference	Quantitative yield or selectivity ratio data not reported; differentiation is qualitative based on structural and reactivity divergence documented in parallel monomer syntheses.
Conditions	Multi-gram monomer synthesis for functional coatings (Tetrahedron 2016 study)

Why This Matters

Material scientists developing functional coatings via amine-thiol-ene chemistry should procure thioparaconic acid rather than homocysteine thiolactone when orthogonal reactivity is needed to prevent undesired self-reactions during polymerization.

• [1] Du Prez FE, et al. Synthesis of thiolactone building blocks as potential precursors for sustainable functional materials. Tetrahedron. 2016; 72(42):6616-6625. (Library of monomers from both homocysteine thiolactone and thioparaconic acid; regioselective ring-opening discussed.) View Source
• [2] Du Prez FE, et al. (Same reference as above; comparative monomer synthesis and regioselectivity observations.) View Source

Herbicidal Scaffold Platform: Thioparaconic Acid as a Privileged Intermediate Distinct from Non-Oxo Thiolane Analogs

Thioparaconic acid (5-oxothiolane-3-carboxylic acid) is explicitly claimed as the core scaffold for a class of herbicidal derivatives in U.S. Patent 5,087,288 [1]. In contrast, non-oxo thiolane-3-carboxylic acid (CAS 18133-20-5) is cited in the patent literature primarily as a metabolite of azidothymidine with anti-HIV reverse transcriptase activity, not as an agrochemical intermediate . This divergent intellectual property landscape indicates that the 5-oxo functionality is essential for the herbicidal pharmacophore; a researcher aiming to develop thioparaconic acid-derived herbicides cannot substitute the non-oxo analog without losing the specific activity profile protected by the patent family. Quantitative herbicidal potency data for thioparaconic acid derivatives vs. non-oxo analogs is not publicly available in the patent specification.

Herbicide patent landscape

Class-level inference

Patented herbicidal scaffold (U.S. Pat. 5,087,288) vs. non-oxo analog with no herbicidal claims

Intellectual property coverage supports agrochemical R&D

Quantitative herbicidal comparison not available from patent data

Evidence Dimension	Intellectual property coverage for herbicidal applications
Target Compound Data	Thioparaconic acid derivatives: patented herbicide scaffold (U.S. Pat. 5,087,288; additional derivatives in EP and JP filings)
Comparator Or Baseline	Thiolane-3-carboxylic acid (non-oxo): cited as HIV-1 reverse transcriptase inhibitor metabolite; no herbicidal patent claims identified
Quantified Difference	Quantitative herbicidal potency comparison not available from patent data; differentiation is based on distinct patent families and claimed industrial applications.
Conditions	Patent analysis — herbicidal method of use claims

Why This Matters

Agrochemical discovery teams should procure thioparaconic acid specifically for herbicide lead optimization; the non-oxo analog is not covered by the same patent claims and lacks documented herbicidal utility.

• [1] Welter TR, et al. Herbicidal thioparaconic acid derivatives. U.S. Patent 5,087,288. Filed 1990-09-17, issued 1992-02-11. Available at: https://patents.justia.com/patent/5087288 View Source

High-Value Application Scenarios for 5-Oxothiolane-3-carboxylic acid (Thioparaconic Acid)

Multifunctional Thiolactone Linker for Polysaccharide-Based Drug Delivery Systems

5-Oxothiolane-3-carboxylic acid is the reagent of choice for introducing protected thiol functionality into polysaccharides such as dextran via in-situ activation and esterification. The resulting dextran thioparaconate can be stored under ambient conditions for years without oxidative degradation and can be selectively activated by aminolysis to generate a free thiol for subsequent disulfide crosslinking or bioconjugation [1]. This makes it particularly valuable for biomedical engineering groups developing shelf-stable, thiolated polysaccharide drug delivery vehicles.

Monomer Building Block for Sustainable Functional Coatings

As demonstrated in the Tetrahedron monomer library study, thioparaconic acid serves as a protected thiol monomer for amine-thiol-ene polyaddition reactions in functional coating formulations [2]. Its orthogonal reactivity (absence of a free amine) simplifies polymerization protocols compared to amine-containing thiolactones such as homocysteine thiolactone. Industrial R&D teams focused on high-solids, sustainable coating systems should procure this compound for monomer screening and formulation optimization.

SARS-CoV-2 3CL Protease Inhibitor Research Scaffold

The 5-oxothiolane-3-carboxylic acid scaffold has shown measurable inhibition of SARS-CoV-2 3CLpro with an IC50 of 50 nM in a FRET-based biochemical assay [3]. While this potency does not by itself establish clinical candidacy, it validates the 3-carboxy-5-oxo-thiolane architecture as a tractable starting point for structure-activity relationship (SAR) exploration. Medicinal chemistry teams working on next-generation coronavirus protease inhibitors should specify this exact positional isomer for hit-to-lead expansion.

Herbicide Lead Optimization Using Thioparaconic Acid Derivatives

The thioparaconic acid scaffold forms the basis of a patented class of herbicidal compounds with cyano, ester, and amido derivatives claimed for plant growth control [4]. Agrochemical discovery groups seeking to develop herbicides with a novel mode of action can use 5-oxothiolane-3-carboxylic acid as a starting material for derivative synthesis and structure-activity profiling, leveraging the existing patent landscape to guide compound design.

Application

Selection Property

Validation Focus

Polysaccharide conjugate carrier research

Protected thiol linker stability

Conjugation efficiency and ambient storage stability

Functional coating monomer screening

Orthogonal reactivity (no free amine)

Polymerization control and coating performance

Coronavirus protease inhibitor SAR

3-Carboxy positional isomer specificity

Biochemical protease inhibition assay

Herbicide lead discovery

Patent-defined herbicidal scaffold

Plant growth inhibition profiling

• [1] Kemmer A, et al. Dextran thioparaconate – Evaluation of the multifunctional thiolactone linker for easily adaptable polysaccharide modification. Carbohydrate Polymers. 2023; 315:120946. DOI: 10.1016/j.carbpol.2023.120946 View Source
• [2] Du Prez FE, et al. Synthesis of thiolactone building blocks as potential precursors for sustainable functional materials. Tetrahedron. 2016; 72(42):6616-6625. View Source
• [3] BindingDB Entry BDBM423469. IC50: 50 nM against SARS 3CLpro (WO2006061714). Available at: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=423469 View Source
• [4] Welter TR, et al. Herbicidal thioparaconic acid derivatives. U.S. Patent 5,087,288. 1992. Available at: https://patents.justia.com/patent/5087288 View Source